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Detergent Properties at a Glance

The table below summarizes the core characteristics of MEGA-10 and Triton X-100, which are fundamental

for understanding their behavior in mixtures.

Property MEGA-10 Triton X-100

Type Non-ionic [1] Non-ionic [2]

Chemical Structure Alkyl N-methylglucamide [3] Octylphenol ethoxylate [4]

Molecular Weight 350 [1] 647 [2]

Critical Micelle
Concentration
(CMC)

6-7 mM [1] 0.2 mM [2]

Cloud Point Does not cloud, even at boiling

point [3]

~65°C [2]

Primary
Applications

Solubilization of membranes;

useful for membrane protein
applications [3] [1]

Isolation of membrane proteins;

electrophoresis; cell permeabilization;
viral inactivation [5] [6] [4]
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Behavior of Detergent Mixtures

The combination of MEGA-10 and Triton X-100 creates a system with unique and tunable properties.

Cloud Point Induction: A key finding is that aqueous MEGA-10, which normally does not cloud, can

be induced to undergo clouding upon the addition of Triton X-100 [3]. This cloud point can be further
modulated by the addition of salts like NaCl [3].

Micellar Growth: As the temperature of a mixed micelle solution approaches its cloud point, a
drastic increase in the apparent micellar hydrodynamic size is observed. This growth is less

dramatic when the proportion of Triton X-100 in the mixture is higher [3].
Regulatory Considerations: Triton X-100 is classified as a substance of very high concern (SVHC)

in the European Union due to its environmentally persistent and toxic degradation products. Its use is
being phased out, and replacement with alternative detergents is encouraged for new medicinal

products [4].

Troubleshooting FAQ

Here are answers to common specific issues you might encounter when working with these detergent

mixtures.

Q: How can I induce a cloud point in a MEGA-10 solution for a separation process? A: Since MEGA-

10 solutions do not cloud on their own, you must mix them with a surfactant that has a cloud point, such as

Triton X-100. The cloud point of the resulting mixture can be fine-tuned by varying the molar ratio of Triton

X-100 to the total surfactant (αTX100) and by adding electrolytes like NaCl, which typically lower the cloud

point temperature [3].

Q: I observe distorted or smeared bands after SDS-PAGE of my protein samples prepared with

detergent. What could be wrong? A: This is a common issue that can have several causes related to sample

preparation:

Protein Aggregation: Ensure your proteins are properly solubilized. For hydrophobic proteins or
membrane proteins, the addition of nonionic detergents like Triton X-100 (e.g., 0.1-0.5%) to the lysis

buffer can help prevent aggregation [7].
Overloading: Loading too much protein per well can cause proteins to aggregate during

electrophoresis, leading to poor band separation and smearing. A good starting point is to load 10 µg
of protein per well, but this should be optimized [8] [9] [7].
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Incomplete Denaturation: If proteins are not fully denatured, they will not migrate properly. Make

sure you are using sufficient SDS and a reducing agent like DTT, and that the sample is heated
adequately (commonly 5 minutes at 98°C) [9].

Q: My protein samples are leaking out of the wells during or after loading in SDS-PAGE. How can I

fix this? A: This is often a physical loading issue.

Increase Glycerol/Sucrose: The loading buffer must contain a sufficient concentration of a dense

agent like glycerol or sucrose (typically 5-10%) to help the sample sink to the bottom of the well [8].
Remove Air Bubbles: Rinse the wells with running buffer before loading your sample to displace any

air bubbles that can displace your sample [8].
Avoid Overfilling: Do not load the well more than 3/4 of its capacity [8].

Experimental Protocol: Cloud Point Modulation

This protocol is adapted from research on MEGA-10/Triton X-100 mixtures [3].

Objective: To determine the cloud point of a MEGA-10 and Triton X-100 mixture. Materials:

Pure MEGA-10 and Triton X-100 stock solutions.

Ultrapure water.
NaCl solution (if studying salt effect).

Heating bath with temperature control.
Visual inspection or turbidimeter.

Method:

Prepare Working Solutions: Create surfactant mixtures with a fixed total concentration (e.g., 20.3
mmol kg⁻¹) but varying molar ratios of Triton X-100 (αTX100).

Add Electrolyte (Optional): For studies on salt effect, add a specific concentration of NaCl (e.g., 50
mmol kg⁻¹) to the mixtures.

Heat with Observation: Slowly heat the solutions while stirring.
Record Cloud Point: The cloud point temperature is defined as the temperature at which the solution

becomes turbid or cloudy upon heating. This can be determined visually or by a sharp change in
measured turbidity.

The workflow for this experiment can be summarized as follows:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://azurebiosystems.com/blog/6-tips-for-troubleshooting-poor-band-separation-on-sds-page-gels/
https://goldbio.com/articles/article/troubleshooting-sds-page-sample-preparation-issues?srsltid=AfmBOoovV3qPpx7dhXW1aDYALrTOuNIhmtZhnN-v6s6PGFvratYXjoiR
https://goldbio.com/articles/article/troubleshooting-sds-page-sample-preparation-issues?srsltid=AfmBOoovV3qPpx7dhXW1aDYALrTOuNIhmtZhnN-v6s6PGFvratYXjoiR
https://goldbio.com/articles/article/troubleshooting-sds-page-sample-preparation-issues?srsltid=AfmBOoovV3qPpx7dhXW1aDYALrTOuNIhmtZhnN-v6s6PGFvratYXjoiR
https://www.sciencedirect.com/science/article/abs/pii/S0040603114005061
https://www.smolecule.com/products/s572507?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Prepare Surfactant
Mixtures

Add NaCl
(Optional)

Heat Solutions
Gradually

Observe and Record
Cloud Point Temperature

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Detergent | AAT Bioquest MEGA 10 [aatbio.com]

2. ® Triton - X Detergent | AAT Bioquest 100 [aatbio.com]

3. Micelle size modulation and phase behavior in MEGA-10 ... [sciencedirect.com]

4. Viral Inactivation Through Triton X-100 Elimination [bioprocessintl.com]

5. Flow Cytometry, Triton - X ... | Cell Signaling Technology 100 [cellsignal.com]

6. - Triton 100 mL | Buy Online | Thermo Scientific... | Fisher Scientific X 100 [fishersci.com]

7. Common artifacts and mistakes made in electrophoresis [pmc.ncbi.nlm.nih.gov]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s572507?utm_src=pdf-body-img
https://www.smolecule.com/products/s572507?utm_src=pdf-custom-synthesis
https://www.aatbio.com/resources/biological-detergents-properties-and-applications/mega-10
https://www.aatbio.com/resources/biological-detergents-properties-and-applications/triton-x-100
https://www.sciencedirect.com/science/article/abs/pii/S0040603114005061
https://www.bioprocessintl.com/viral-clearance/triton-x-100-elimination-the-road-ahead-for-viral-inactivation
https://www.cellsignal.com/learn-and-support/protocols/protocol-flow-triton-x100
https://www.fishersci.com/shop/products/triton-x-100-thermo-scientific/AAA16046AE
https://pmc.ncbi.nlm.nih.gov/articles/PMC7295095/
https://www.smolecule.com/products/s572507?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


8. Troubleshooting SDS-PAGE Sample Preparation Issues [goldbio.com]

9. 6 Best Tips for Troubleshooting Poor Band Separation on ... [azurebiosystems.com]

To cite this document: Smolecule. [optimizing MEGA-10 Triton X-100 mixtures]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b572507#optimizing-mega-10-triton-

x-100-mixtures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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